Cas no 1807031-10-2 (4-Chloro-2-(difluoromethoxy)mandelic acid)

• Product Name: 4-Chloro-2-(difluoromethoxy)mandelic acid
• CAS No: 1807031-10-2
• MF: C₉H₇ClF₂O₄
• MW: 252.599289178848
• CID: 4796851
• Update Time: 2025-10-31

4-Chloro-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C9H7ClF2O4/c10-4-1-2-5(7(13)8(14)15)6(3-4)16-9(11)12/h1-3,7,9,13H,(H,14,15)
• InChI Key： RKHQBJMRPCSZEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC(F)F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Additional information on 4-Chloro-2-(difluoromethoxy)mandelic acid

Comprehensive Analysis of 4-Chloro-2-(difluoromethoxy)mandelic acid (CAS No. 1807031-10-2): Properties, Applications, and Industry Trends

4-Chloro-2-(difluoromethoxy)mandelic acid (CAS No. 1807031-10-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and difluoromethoxy substituents on the mandelic acid backbone enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in designing novel active ingredients, particularly in the context of sustainable drug development and green chemistry initiatives.

The compound's molecular structure, characterized by the mandelic acid core modified with halogen and fluorinated groups, offers distinct advantages in metabolic stability and target binding affinity. Recent studies highlight its role in optimizing prodrug formulations, where the difluoromethoxy moiety improves membrane permeability. This aligns with current industry demands for bioavailability-enhancing technologies, a frequently searched topic in pharmaceutical forums and academic databases.

From a synthetic perspective, 4-Chloro-2-(difluoromethoxy)mandelic acid serves as a versatile building block for chiral synthesis applications. Its stereogenic center enables the production of enantiomerically pure compounds, addressing the growing market need for single-isomer pharmaceuticals. Analytical chemists are particularly interested in its HPLC separation characteristics, as evidenced by numerous queries in chromatography-focused communities.

Environmental considerations surrounding fluorinated compounds have prompted extensive research into the biodegradation pathways of 1807031-10-2. The compound's structure-activity relationship (SAR) profile shows promise for developing eco-friendly alternatives to persistent fluorochemicals. This aspect resonates with current ESG (Environmental, Social, and Governance) trends in chemical manufacturing, a hot topic in industry publications and sustainability reports.

In material science applications, the electron-withdrawing nature of the chloro and difluoromethoxy groups makes this compound interesting for advanced polymer modification. Patent literature reveals growing interest in its use for creating high-performance coatings with improved weather resistance, addressing search trends related to durable material solutions.

Quality control aspects of 4-Chloro-2-(difluoromethoxy)mandelic acid frequently appear in analytical chemistry discussions, particularly regarding spectroscopic characterization methods. The compound's distinct NMR fingerprint and mass spectral patterns make it a useful reference material for method development, answering common queries about halogenated compound analysis techniques.

Regulatory perspectives on fluorinated building blocks like 1807031-10-2 are evolving, with particular attention to REACH compliance and pharmaceutical impurity guidelines. This addresses frequent searches from quality assurance professionals seeking information about ICH Q3D elemental impurities in synthetic intermediates.

The commercial availability of 4-Chloro-2-(difluoromethoxy)mandelic acid has expanded significantly, reflecting its growing importance in custom synthesis services. Procurement specialists often search for high-purity sources and scale-up synthesis protocols, indicating strong market demand for this specialty chemical.

Future research directions likely to impact CAS 1807031-10-2 applications include developments in continuous flow chemistry and catalytic fluorination methods. These emerging technologies respond to industry needs for process intensification and atom-efficient synthesis, frequently discussed in chemical engineering circles.

In conclusion, 4-Chloro-2-(difluoromethoxy)mandelic acid represents an important case study in modern functionalized aromatic chemistry. Its multifaceted applications across pharmaceuticals, materials science, and analytical chemistry demonstrate how targeted molecular modifications can address diverse industrial challenges while meeting contemporary sustainability criteria and technological demands.